Cas no 1160263-24-0 (6-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride)
6-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 6-CHLORO-2-(2-CHLOROPHENYL)QUINOLINE-4-CARBONYL CHLORIDE
- BBL014697
- STL197106
- R7193
- 4-quinolinecarbonyl chloride, 6-chloro-2-(2-chlorophenyl)-
- 6-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride
-
- MDL: MFCD03421296
- Inchi: 1S/C16H8Cl3NO/c17-9-5-6-14-11(7-9)12(16(19)21)8-15(20-14)10-3-1-2-4-13(10)18/h1-8H
- InChI Key: IOKRDTOHSDDZOW-UHFFFAOYSA-N
- SMILES: ClC1C=CC2C(C=1)=C(C(=O)Cl)C=C(C1C=CC=CC=1Cl)N=2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 392
- Topological Polar Surface Area: 30
6-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB378695-500 mg |
6-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride |
1160263-24-0 | 500MG |
€254.60 | 2022-06-10 | ||
| abcr | AB378695-1 g |
6-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride |
1160263-24-0 | 1g |
€306.00 | 2022-06-10 | ||
| abcr | AB378695-5 g |
6-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride |
1160263-24-0 | 5g |
€852.00 | 2022-06-10 | ||
| Chemenu | CM265408-1g |
6-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride |
1160263-24-0 | 97% | 1g |
$296 | 2022-06-14 | |
| Chemenu | CM265408-5g |
6-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride |
1160263-24-0 | 97% | 5g |
$711 | 2021-08-18 | |
| TRC | C051720-250mg |
6-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl Chloride |
1160263-24-0 | 250mg |
$ 275.00 | 2022-06-06 | ||
| TRC | C051720-500mg |
6-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl Chloride |
1160263-24-0 | 500mg |
$ 450.00 | 2022-06-06 | ||
| TRC | C051720-1000mg |
6-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl Chloride |
1160263-24-0 | 1g |
$ 720.00 | 2022-06-06 | ||
| abcr | AB378695-500mg |
6-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride; . |
1160263-24-0 | 500mg |
€269.00 | 2024-07-24 | ||
| abcr | AB378695-1g |
6-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride; . |
1160263-24-0 | 1g |
€317.00 | 2024-07-24 |
6-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride Related Literature
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 6-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride
Introduction to 6-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride (CAS No. 1160263-24-0) and Its Applications in Modern Chemical Biology
6-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride (CAS No. 1160263-24-0) is a highly versatile intermediate in the field of pharmaceutical and chemical biology, characterized by its unique structural and reactive properties. This compound, featuring a quinoline core substituted with chloro and chlorophenyl groups, has garnered significant attention due to its utility in the synthesis of biologically active molecules. The presence of multiple reactive sites, including the carbonyl chloride functionality, makes it a valuable building block for further derivatization and functionalization.
The quinoline scaffold is a well-documented pharmacophore in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The introduction of chloro substituents at the 6-position and 2-position of the quinoline ring enhances its reactivity and binding affinity to biological targets. Specifically, the carbonyl chloride group (Cl-COCl) provides a highly electrophilic center, facilitating nucleophilic additions and condensation reactions essential for constructing complex heterocyclic structures.
In recent years, advancements in synthetic methodologies have enabled the exploration of novel derivatives of 6-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride. One notable application lies in the development of kinase inhibitors, where the quinoline moiety serves as a key pharmacophoric element. For instance, studies have demonstrated that quinoline-based compounds can selectively inhibit tyrosine kinases involved in cancer progression. The chloro substituents at the 6- and 2-positions modulate electronic properties, enhancing binding interactions with target enzymes while minimizing off-target effects.
Furthermore, the carbonyl chloride functionality has been leveraged in the synthesis of amides and esters through nucleophilic acyl substitution reactions. This reactivity is particularly useful in constructing peptidomimetics and protease inhibitors, which are critical in treating infectious diseases and metabolic disorders. Recent research has highlighted the use of this compound in generating constrained peptides that mimic natural bioactive sequences but exhibit improved stability and bioavailability.
The chlorophenyl group at the 2-position introduces additional conformational flexibility to the molecule, allowing for optimal alignment with biological targets. This feature has been exploited in designing ligands for G-protein coupled receptors (GPCRs), which play a pivotal role in signal transduction pathways associated with neurological disorders and cardiovascular diseases. By fine-tuning substituent patterns on the quinoline ring, researchers can modulate receptor affinity and selectivity.
Another emerging area of interest involves the use of 6-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride in photodynamic therapy (PDT). Quinoline derivatives have shown promise as photosensitizers due to their ability to absorb light at physiological wavelengths and generate reactive oxygen species (ROS). The chloro groups enhance solubility and cellular uptake, improving therapeutic efficacy. Current investigations are focused on optimizing these derivatives for targeted PDT applications in oncology.
From a synthetic chemistry perspective, this compound serves as a gateway to accessing structurally diverse libraries for high-throughput screening (HTS). The combination of regioselective functionalization strategies allows for rapid diversification while maintaining core pharmacophoric elements. Such libraries are instrumental in identifying novel drug candidates with optimized pharmacokinetic profiles. Computational modeling techniques have further accelerated this process by predicting binding affinities andADMET properties prior to experimental synthesis.
The versatility of 6-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride extends to material science applications as well. Quinoline-based polymers exhibit unique electronic properties due to their extended π-conjugation system. By incorporating chloro functionalities, researchers can modulate polymer solubility and thermal stability, paving the way for organic electronics components such as light-emitting diodes (OLEDs) and photovoltaic cells.
In conclusion,6-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride represents a cornerstone intermediate in modern chemical biology. Its structural features enable diverse applications across pharmaceuticals, materials science, and biotechnology. As synthetic methodologies continue to evolve,CAS No. 1160263-24-0 will remain instrumental in driving innovation through its reactivity and adaptability to emerging research needs.
1160263-24-0 (6-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)